Cas no 1784863-98-4 (methyl 4,4-difluoropiperidine-3-carboxylate;hydrochloride)

• Product Name: methyl 4,4-difluoropiperidine-3-carboxylate;hydrochloride
• CAS No: 1784863-98-4
• MF: C₇H₁₂ClF₂NO₂
• MW: 215.63
• MDL: MFCD28543443
• CID: 5289925
• PubChem ID: 84723801
• Update Time: 2026-03-09

methyl 4,4-difluoropiperidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4,4-difluoropiperidine-3-carboxylate hydrochloride
• methyl 4,4-difluoropiperidine-3-carboxylate;hydrochloride

• MDL： MFCD28543443
• Inchi： 1S/C7H11F2NO2.ClH/c1-12-6(11)5-4-10-3-2-7(5,8)9;/h5,10H,2-4H2,1H3;1H
• InChI Key： RAUFIAXOLPYJJV-UHFFFAOYSA-N
• SMILES： C(C1CNCCC1(F)F)(=O)OC.Cl

Additional information on methyl 4,4-difluoropiperidine-3-carboxylate;hydrochloride

Methyl 4,4-Difluoropiperidine-3-carboxylate; Hydrochloride (CAS No. 1784863-98-4): An Overview

Methyl 4,4-difluoropiperidine-3-carboxylate; hydrochloride (CAS No. 1784863-98-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a versatile nitrogen-containing heterocycle that plays a crucial role in the development of various therapeutic agents. The introduction of fluorine atoms and the carboxylate group imparts unique chemical and biological properties to this molecule, making it a valuable candidate for further investigation.

The chemical structure of methyl 4,4-difluoropiperidine-3-carboxylate; hydrochloride consists of a piperidine ring with two fluorine atoms at the 4-position and a carboxylate group at the 3-position. The presence of these functional groups significantly influences the compound's reactivity, solubility, and biological activity. The hydrochloride salt form enhances its stability and solubility in aqueous media, which is advantageous for both laboratory studies and potential pharmaceutical applications.

Recent research has highlighted the potential of methyl 4,4-difluoropiperidine-3-carboxylate; hydrochloride in various therapeutic areas. For instance, studies have shown that this compound exhibits potent activity against certain bacterial strains, making it a promising candidate for the development of novel antibiotics. The fluorine atoms contribute to the compound's ability to disrupt bacterial cell walls and inhibit essential enzymes, thereby enhancing its antibacterial efficacy.

In addition to its antibacterial properties, methyl 4,4-difluoropiperidine-3-carboxylate; hydrochloride has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses, including those responsible for respiratory infections. The mechanism of action involves interfering with viral protein synthesis and assembly processes, which are critical for viral replication.

The pharmacokinetic profile of methyl 4,4-difluoropiperidine-3-carboxylate; hydrochloride has been studied to understand its behavior in biological systems. Research indicates that this compound has favorable absorption properties and can be effectively distributed throughout the body. The presence of the carboxylate group enhances its water solubility, which is beneficial for oral administration and systemic delivery. However, further studies are needed to optimize its pharmacokinetic properties and minimize potential side effects.

The safety profile of methyl 4,4-difluoropiperidine-3-carboxylate; hydrochloride is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, careful monitoring is required to ensure its safety during clinical trials and subsequent use in patients.

In conclusion, methyl 4,4-difluoropiperidine-3-carboxylate; hydrochloride (CAS No. 1784863-98-4) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development as an antibacterial and antiviral agent. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.